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Compound of Interest

Compound Name: MO-I-500

Cat. No.: B12410972

Get Quote

Critical Safety Notice: A specific Safety Data Sheet (SDS) for MO-I-500 could not be located in

publicly available resources. The following information is a generalized guide for handling

potentially hazardous research chemicals and is not a substitute for the official SDS.

Researchers, scientists, and drug development professionals must obtain the complete SDS

from the manufacturer or supplier before purchasing, handling, or using MO-I-500. All

procedures must be adapted based on the specific hazards and handling requirements outlined

in the official SDS.

This guide provides a framework for establishing safe laboratory practices, emergency

preparedness, and disposal plans for potent chemical compounds.

General Information and Hazard Identification
MO-I-500 is identified as a pharmacological inhibitor of the FTO (fat mass and obesity-

associated) protein, a type of m6A demethylase. As with any novel or specialized chemical, a

thorough understanding of its properties and potential hazards is the first step in safe handling.

The official SDS will provide comprehensive data on its physical and chemical properties, as

well as its specific health and environmental hazards.
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Table 1: Physical and Chemical Properties of MO-I-500 (Illustrative) Note: This data is for

illustrative purposes. Refer to the official SDS for accurate information.

Property Value

Molecular Formula C₁₂H₁₂ClNO₅S

Molecular Weight 317.75 g/mol

Appearance Solid Powder

Solubility Soluble in DMSO

Storage Temperature

Solid Powder: -20°C (12 Months) or 4°C (6

Months). In Solvent: -80°C (6 Months) or -20°C

(1 Month).

Table 2: GHS Hazard Identification (Illustrative) Note: The following is an example of potential

hazards. The actual GHS classification for MO-I-500 must be obtained from the SDS.

Hazard Class Hazard Statement Pictogram (Example)

Acute Toxicity, Oral Harmful if swallowed GHS07 (Exclamation Mark)

Skin Corrosion/Irritation Causes skin irritation GHS07 (Exclamation Mark)

Serious Eye Damage/Irritation Causes serious eye irritation GHS07 (Exclamation Mark)

Specific Target Organ Toxicity May cause respiratory irritation GHS07 (Exclamation Mark)

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to create a barrier between the researcher and

the chemical. The selection of specific PPE materials must be guided by the chemical

resistance data provided in the MO-I-500 SDS.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type Required PPE Recommended Use

Eye and Face Protection

ANSI Z87.1 compliant safety

glasses with side shields

(minimum). Chemical splash

goggles. Face shield.

Goggles: Required when there

is a splash hazard. Face

Shield: Must be worn over

goggles when handling larger

quantities or performing

procedures with a high risk of

splashing.

Hand Protection
Chemically resistant gloves

(e.g., Nitrile).

Consult the SDS for the

appropriate glove material and

thickness. Always double-

glove when handling potent

compounds. Inspect gloves for

tears or holes before use and

change them immediately if

contaminated.

Body Protection Fully buttoned laboratory coat.

A flame-retardant lab coat

should be worn if flammable

solvents are in use. For high-

potency compounds, a

disposable gown may be

required.

Respiratory Protection NIOSH-approved respirator.

Required if handling the

powder outside of a certified

chemical fume hood or other

ventilated enclosure. The type

of respirator (e.g., N95, or a

cartridge respirator) will be

specified in the SDS.

Foot Protection
Closed-toe, non-perforated

shoes.

Shoes should be made of a

material that offers protection

from spills.
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Operational Plan: Handling and Storage
All handling of MO-I-500 powder should be conducted within a certified chemical fume hood or

a similar ventilated enclosure to minimize inhalation exposure.

Preparation:

Don all required PPE as specified in Table 3.

Designate a specific area within the chemical fume hood for handling MO-I-500.

Assemble all necessary equipment (e.g., analytical balance, spatulas, weigh paper, vials,

solvent, vortex mixer).

Decontaminate the handling area before and after the procedure.

Weighing the Compound:

Place a piece of weigh paper or a weighing boat on the analytical balance and tare.

Carefully transfer the desired amount of MO-I-500 powder using a clean spatula. Avoid

creating airborne dust.

Once the desired weight is achieved, securely close the primary container of MO-I-500.

Solubilization:

Carefully transfer the weighed powder into an appropriately labeled vial.

Using a calibrated pipette, add the specified volume of solvent (e.g., DMSO) to the vial.

Secure the vial cap and mix gently by vortexing or inversion until the solid is completely

dissolved.

Post-Procedure:

Clean all reusable equipment thoroughly.
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Dispose of all contaminated disposable materials (weigh paper, pipette tips, gloves) in the

designated hazardous waste stream.

Wash hands thoroughly after removing gloves.

Short-Term: Store MO-I-500 in a tightly sealed, clearly labeled container in a designated,

ventilated, and secure location at the recommended temperature.

Segregation: Store away from incompatible materials as specified in the SDS.

Disposal Plan
Improper disposal of chemical waste can pose a significant risk to human health and the

environment. All waste generated from the handling of MO-I-500 must be treated as hazardous

waste.

Solid Waste: Contaminated items such as gloves, weigh paper, and pipette tips should be

collected in a dedicated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Unused solutions or solvent rinsates should be collected in a compatible,

sealed, and labeled hazardous waste container. Do not mix with other waste streams unless

compatibility has been confirmed.

Disposal Compliance: All chemical waste must be disposed of through the institution's

Environmental Health and Safety (EHS) office, following all local, state, and federal

regulations.

Mandatory Visualizations
The following diagrams illustrate key decision-making and operational workflows for handling

MO-I-500 safely.
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Preparation Phase

Experimental Phase

Start: Need to use MO-I-500

Obtain official SDS
from manufacturer

Review SDS for specific
hazards and PPE requirements

Acquire all required PPE

STOP: Do not handle
the chemical

SDS unavailable

Confirm user is trained
on safe handling procedures PPE unavailable

Proceed with experiment
in fume hood

All conditions met Training incomplete
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Initial Response

Containment and Cleanup

Chemical Spill Occurs

Alert personnel in the
immediate area

Assess spill size and hazard
(Consult SDS)

Minor Spill

Small, manageable

Major Spill

Large, volatile, unknown

Don appropriate PPE
(gloves, goggles, etc.)

Evacuate the area.
Close doors.

Contain spill with
absorbent material

Clean up residue and
place in waste container

Decontaminate the area

Call EHS / Emergency
Response

Click to download full resolution via product page
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To cite this document: BenchChem. [Essential Safety and Handling Protocols for MO-I-500].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12410972/docs#essential-safety-and-handling-
protocols-for-mo-i-500]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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